1-(2,6-Dimethylphenyl)-1-methylguanidine

• CAS No.: 62577-36-0
• Molecular Formula: C10H15N3
• Molecular Weight: 177.25 g/mol
• IUPAC Name: 1-(2,6-dimethylphenyl)-1-methylguanidine
• InChI: InChI=1S/C10H15N3/c1-7-5-4-6-8(2)9(7)13(3)10(11)12/h4-6H,1-3H3,(H3,11,12)
• InChI Key: OPQYOTNECXTTGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)N(C)C(=N)N

Description

1-(2,6-Dimethylphenyl)-1-methylguanidine is a useful research compound. Its molecular formula is C10H15N3 and its molecular weight is 177.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 40.5 g. (0.315 mole) of N-methyl-2,6-dimethylaniline is added 0.4 moles of ethereal HCl and 200 ml. of m-cresol. The mixture is then stirred and heated on a steam bath to drive off the ether and excess hydrogen chloride. To the resultant mixture is then added 13.3 g. (0.315 mole) of cyanamide then heated for 2 hours on a steam bath. The reaction mixture is then cooled, added to 150 ml. of conc. sodium hydroxide solution, cooled and extracted with 2 liters of ether. The ether layer is washed with 2 × 1 liter of water, dried over sodium sulfate, charcoaled and evaporated. The residue is triturated with hexane and the precipitate is filtered off and washed with ether and dried to obtain 1-(2,6-dimethylphenyl)-1-methylguanidine.